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Compound of Interest

Compound Name: Sannamycin C

Cat. No.: B1680763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sannamycin C is an aminoglycoside antibiotic produced by the bacterium Streptomyces

sannanensis.[1] This class of antibiotics is of significant interest to the medical and

pharmaceutical fields due to its potent activity against various bacterial pathogens. This

document provides a detailed protocol for the cultivation of Streptomyces sannanensis,

followed by the extraction and purification of Sannamycin C from the culture broth. The

methodologies are based on established procedures for the isolation of antimicrobial agents

from Streptomyces species.

Data Presentation
While specific quantitative yield data for Sannamycin C from Streptomyces sannanensis

fermentations is not readily available in the public domain, the following table summarizes the

key parameters and findings from related studies on antimicrobial agent production by S.

sannanensis.

Table 1: Summary of Antimicrobial Agent Production from Streptomyces sannanensis
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Parameter Value/Observation Source

Producing Strain
Streptomyces sannanensis

SU118
[2][3][4]

Optimal Culture Medium Glucose Soyabean Meal Broth [2][3][4]

Incubation Temperature 28°C [2][3][4]

Incubation Period 7 days [2][3][4]

Extraction Solvent Ethyl Acetate [2][3][4]

Bioactivity
Active against Gram-positive

bacteria
[2][3][4]

Minimum Inhibitory

Concentration (MIC) of crude

extract against S. aureus

0.5 µg/ml [3]

Experimental Protocols
This section outlines the detailed methodologies for the cultivation of Streptomyces

sannanensis and the subsequent extraction and purification of Sannamycin C.

Protocol 1: Cultivation of Streptomyces sannanensis
This protocol describes the preparation of the culture medium and the fermentation conditions

for the production of Sannamycin C.

Materials:

Streptomyces sannanensis strain (e.g., KC-7038 or SU118)

Glucose

Soyabean meal

CaCO₃

NaCl
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Distilled water

Erlenmeyer flasks

Shaking incubator

Autoclave

Procedure:

Medium Preparation: Prepare the Glucose Soyabean Meal Broth with the following

composition (per liter):

Glucose: 10 g

Soyabean meal: 10 g

CaCO₃: 1 g

NaCl: 10 g

Distilled water: 1 L

Sterilization: Sterilize the medium by autoclaving at 121°C for 20 minutes.

Inoculation: Inoculate the sterilized medium with a fresh culture of Streptomyces

sannanensis.

Incubation: Incubate the inoculated flasks in a shaking incubator at 28°C with agitation (150

rpm) for 7 days.[2][3][4]

Protocol 2: Extraction and Purification of Sannamycin C
This protocol details the steps for extracting the crude Sannamycin C from the culture broth

and a general procedure for its purification based on common methods for aminoglycosides.

Part A: Crude Extraction

Materials:
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Fermented culture broth from Protocol 1

Ethyl acetate

Centrifuge

Separatory funnel

Rotary evaporator

Procedure:

Harvesting: After the incubation period, harvest the culture broth.

Cell Separation: Centrifuge the broth at 10,000 x g for 20 minutes to separate the mycelium

from the supernatant.[2]

Solvent Extraction:

Transfer the supernatant to a separatory funnel.

Add an equal volume of ethyl acetate to the supernatant.[2]

Shake the funnel vigorously for 10-15 minutes and then allow the layers to separate.

Collect the upper ethyl acetate layer.

Repeat the extraction process two more times with fresh ethyl acetate.

Concentration: Pool the ethyl acetate extracts and concentrate them under reduced pressure

using a rotary evaporator to obtain the crude extract.[2]

Part B: Purification by Ion Exchange Chromatography

This is a general procedure for the purification of aminoglycoside antibiotics. Optimal conditions

for Sannamycin C may need to be determined empirically.

Materials:
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Crude Sannamycin C extract

Cation exchange resin (e.g., Amberlite IRC-50)

Chromatography column

Elution buffers (e.g., acidic or ammonium salt solutions of increasing concentration)

Fraction collector

Thin Layer Chromatography (TLC) apparatus

HPLC system for purity analysis

Procedure:

Resin Preparation: Prepare a slurry of the cation exchange resin according to the

manufacturer's instructions and pack it into a chromatography column.

Sample Loading: Dissolve the crude extract in a suitable buffer at a slightly acidic to neutral

pH (e.g., pH 6.0-7.0) and load it onto the equilibrated column.

Washing: Wash the column with several column volumes of the loading buffer to remove

unbound impurities.

Elution: Elute the bound Sannamycin C from the resin using a stepwise or linear gradient of

an appropriate eluent. This could be an acidic solution (e.g., H₂SO₄) or a salt solution (e.g.,

(NH₄)₂SO₄) with increasing concentration.

Fraction Collection: Collect the eluate in fractions using a fraction collector.

Activity Monitoring: Monitor the fractions for the presence of Sannamycin C using a

bioassay (e.g., against a susceptible bacterial strain) or by Thin Layer Chromatography

(TLC).

Pooling and Desalting: Pool the active fractions and desalt them if necessary (e.g., by

dialysis or using a desalting column).
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Final Purification and Analysis: For higher purity, the pooled fractions can be subjected to

further chromatographic steps like preparative High-Performance Liquid Chromatography

(HPLC). The purity of the final product should be assessed by analytical HPLC.

Visualizations
Experimental Workflow
The following diagram illustrates the overall workflow for the extraction and purification of

Sannamycin C.
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Caption: Workflow for Sannamycin C extraction and purification.
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Regulation of Antibiotic Production in Streptomyces
The production of antibiotics like Sannamycin C in Streptomyces is a complex process

regulated by a variety of factors. While the specific signaling pathway for Sannamycin C is not

fully elucidated, the following diagram illustrates the general regulatory network known to

control antibiotic biosynthesis in this genus. This network involves nutritional signals,

developmental cues, and specific regulatory proteins.
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Caption: General regulation of antibiotic biosynthesis in Streptomyces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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